Cas no 944900-29-2 (2-(Trifluoromethyl)pyrimidine-4-carbaldehyde)

• Product Name: 2-(Trifluoromethyl)pyrimidine-4-carbaldehyde
• CAS No: 944900-29-2
• MF: C₆H₃F₃N₂O
• MW: 176.096031427383
• CID: 2818025
• PubChem ID: 21698386
• Update Time: 2025-06-09

2-(Trifluoromethyl)pyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(TRIFLUOROMETHYL)PYRIMIDINE-4-CARBALDEHYDE
• AB58684
• 4-Pyrimidinecarboxaldehyde, 2-(trifluoromethyl)-
• 2-(TRIFLUOROMETHYL)-4-PYRIMIDINECARBALDEHYDE
• 944900-29-2
• AKOS006302259
• SCHEMBL2515829
• DB-103848
• 2-(Trifluoromethyl)pyrimidine-4-carbaldehyde

• Inchi： 1S/C6H3F3N2O/c7-6(8,9)5-10-2-1-4(3-12)11-5/h1-3H
• InChI Key： YDEZDCQHDZFRCA-UHFFFAOYSA-N
• SMILES： FC(C1N=CC=C(C=O)N=1)(F)F

Computed Properties

• Exact Mass: 176.01974721g/mol
• Monoisotopic Mass: 176.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-(Trifluoromethyl)pyrimidine-4-carbaldehyde

2-(Trifluoromethyl)pyrimidine-4-carbaldehyde: A Comprehensive Overview

The compound with CAS No 944900-29-2, commonly referred to as 2-(Trifluoromethyl)pyrimidine-4-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrimidine ring with a trifluoromethyl group and an aldehyde functional group. The trifluoromethyl group introduces significant electron-withdrawing effects, which can influence the chemical reactivity and biological activity of the molecule.

Recent studies have highlighted the potential of 2-(Trifluoromethyl)pyrimidine-4-carbaldehyde in various applications, particularly in the development of novel therapeutic agents. Its structure makes it a promising candidate for targeting specific biological pathways, such as those involved in cancer, inflammation, and infectious diseases. Researchers have explored its ability to modulate key enzymes and receptors, demonstrating its potential as a lead compound for drug discovery.

The synthesis of 2-(Trifluoromethyl)pyrimidine-4-carbaldehyde involves a multi-step process that typically begins with the preparation of the pyrimidine ring. This is followed by the introduction of the trifluoromethyl group and the aldehyde functionality through carefully optimized reactions. The synthesis pathway has been refined in recent years to improve yield and purity, making it more accessible for large-scale production and further research.

One of the most intriguing aspects of this compound is its chemical stability and reactivity. The trifluoromethyl group not only enhances the molecule's stability but also imparts unique electronic properties that can be exploited in various chemical transformations. For instance, the aldehyde group can participate in condensation reactions, enabling the construction of more complex molecular architectures.

In terms of biological activity, 2-(Trifluoromethyl)pyrimidine-4-carbaldehyde has shown promising results in preliminary assays. It exhibits selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent. Additionally, studies have indicated that it may possess anti-inflammatory and antimicrobial properties, making it a versatile compound with multiple therapeutic applications.

The application of 2-(Trifluoromethyl)pyrimidine-4-carbaldehyde extends beyond medicine. Its unique structure makes it a valuable building block in organic synthesis, enabling the creation of novel materials and intermediates for advanced chemical processes. Researchers are also exploring its use in catalysis, where its electronic properties could enhance reaction efficiency and selectivity.

In conclusion, 2-(Trifluoromethyl)pyrimidine-4-carbaldehyde (CAS No 944900-29-2) is a versatile and intriguing compound with a wide range of potential applications. Its unique structure, combined with recent advancements in synthesis and biological research, positions it as a key molecule in both academic and industrial settings. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the development of new drugs and materials.